Cas no 1270345-48-6 (1-(3-ETHYLPHENYL)PROP-2-EN-1-AMINE)

• Product Name: 1-(3-ETHYLPHENYL)PROP-2-EN-1-AMINE
• CAS No: 1270345-48-6
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 5583399
• PubChem ID: 55282538
• Update Time: 2025-05-25

1-(3-ETHYLPHENYL)PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-ETHYLPHENYL)PROP-2-EN-1-AMINE
• Benzenemethanamine, α-ethenyl-3-ethyl-
• 1270345-48-6
• N15271
• AKOS006343638

• Inchi： 1S/C11H15N/c1-3-9-6-5-7-10(8-9)11(12)4-2/h4-8,11H,2-3,12H2,1H3
• InChI Key： UPEPXILXYWQTLR-UHFFFAOYSA-N
• SMILES： NC(C=C)C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.942±0.06 g/cm3(Predicted)
• Boiling Point: 258.5±9.0 °C(Predicted)
• pka: 8.61±0.10(Predicted)

Additional information on 1-(3-ETHYLPHENYL)PROP-2-EN-1-AMINE

1-(3-Ethylphenyl)prop-2-en-1-amine (CAS No. 1270345-48-6)

The compound 1-(3-Ethylphenyl)prop-2-en-1-amine, identified by the CAS registry number 1270345-48, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound, often referred to as ethylphenylpropenamine, belongs to the class of amines and features a unique combination of structural elements that contribute to its reactivity and functionality. Recent advancements in synthetic methodologies have further enhanced its utility in drug discovery and material science.

Structurally, 1-(3-Ethylphenyl)prop-2-en-1 is characterized by a phenyl ring substituted with an ethyl group at the 3-position, connected via a propenamine moiety. This arrangement imparts the molecule with both aromatic and conjugated double bond properties, making it an interesting candidate for studies on electronic interactions and reactivity patterns. The presence of the amine group further adds to its versatility, enabling participation in various nucleophilic and catalytic reactions.

In recent years, researchers have explored the potential of CAS 1270345 as a precursor in the synthesis of bioactive compounds. For instance, studies have demonstrated its role in the construction of heterocyclic frameworks, which are integral to many pharmaceutical agents. The ability of this compound to undergo Michael addition reactions has been particularly noteworthy, offering new avenues for the development of complex molecular architectures.

Beyond synthetic applications, ethylphenylpropenamine has also garnered attention for its biological activity. Preclinical studies suggest that it exhibits moderate inhibitory effects on certain enzyme systems, making it a promising lead compound for further optimization in drug development pipelines. Its pharmacokinetic profile, though not extensively characterized, indicates potential for oral bioavailability, a critical factor in therapeutic applications.

The synthesis of CAS 1270345 has undergone significant refinement in recent years. Traditional methods involving multi-step syntheses have been replaced by more efficient protocols leveraging modern catalytic systems. For example, the use of palladium-catalyzed coupling reactions has enabled the construction of the ethylphenyl moiety with improved yields and selectivity. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with current sustainability goals in chemical manufacturing.

In terms of spectroscopic characterization, ethylphenylpropenamine exhibits distinct UV-vis absorption bands due to its conjugated system, which can be exploited for analytical purposes. Additionally, its NMR spectra provide valuable insights into the spatial arrangement of substituents, aiding in structural elucidation and quality control during synthesis.

The application landscape for CAS 1270345 continues to expand as researchers uncover new reaction pathways and biological targets. Its role as an intermediate in natural product synthesis has been particularly significant, contributing to the development of compounds inspired by complex biological molecules. Furthermore, its use in polymer chemistry has opened new possibilities for creating functional materials with tailored properties.

In conclusion, ethylphenylpropenamine (CAS 1270345) stands as a testament to the ongoing evolution of organic chemistry. With its diverse functional groups and adaptable structure, it serves as a valuable tool in both academic research and industrial applications. As scientific understanding deepens and technological innovations emerge, this compound is poised to play an even greater role in shaping future advancements across multiple disciplines.